Cas no 75375-43-8 (Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI))
75375-43-8 structure
Product Name:Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI)
CAS No:75375-43-8
MF:C21H33NO3
MW:347.491626501083
CID:575751
PubChem ID:5459237
Update Time:2025-04-19
Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI)
- NCI60_019647
- NSC656730
- 75375-43-8
- NSC-656730
- DTXSID60420068
- Cardiopetaline
-
- Inchi: 1S/C21H33NO3/c1-3-22-10-19(2)6-5-15(23)21-12-8-11-4-7-20(25,16(12)17(11)24)13(18(21)22)9-14(19)21/h11-18,23-25H,3-10H2,1-2H3/t11?,12-,13?,14-,15?,16-,17?,18+,19+,20+,21?/m1/s1
- InChI Key: RQWUCKAGEHUROY-XKPOVMHPSA-N
- SMILES: O[C@]12CCC3C([C@H]1[C@@H](C3)C13C(CC[C@@]4(C)CN(CC)[C@H]1C2C[C@@H]34)O)O
Computed Properties
- Exact Mass: 347.246044
- Monoisotopic Mass: 347.246044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.9
- XLogP3: 1.5
Experimental Properties
- Density: 1.3
- Boiling Point: 522°C at 760 mmHg
- Flash Point: 275°C
- Refractive Index: 1.637
Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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